Cas no 82424-87-1 (4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid)

• Product Name: 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid
• CAS No: 82424-87-1
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD21274053
• CID: 5224961
• Update Time: 2025-06-16

4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-amino-3-(4-methylphenyl)-
• 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid

• MDL： MFCD21274053
• Inchi： 1S/C11H10N2O2S/c1-6-2-4-7(5-3-6)9-8(12)10(11(14)15)16-13-9/h2-5H,12H2,1H3,(H,14,15)
• InChI Key： GNESTTPDUMPMDW-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(N)C(C2=CC=C(C)C=C2)=N1

Additional information on 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid

Introduction to 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid (CAS No. 82424-87-1)

4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 82424-87-1, belongs to the thiazole class of molecules, which are well-documented for their role in various pharmacological applications. The presence of both amino and carboxylic acid functional groups, along with a methyl-substituted phenyl ring, makes this molecule a promising candidate for further chemical modification and biological evaluation.

The structural motif of 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid incorporates several key features that contribute to its potential utility. The thiazole ring itself is a core structure found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The amino group at the 4-position and the carboxylic acid at the 5-position provide opportunities for salt formation and further derivatization, which can enhance solubility and bioavailability. Additionally, the 4-methylphenyl substituent introduces lipophilicity and may influence metabolic stability and binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The compound 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid (CAS No. 82424-87-1) represents an interesting scaffold for medicinal chemists due to its ability to be modified at multiple sites while retaining a core pharmacophore that may interact with biological receptors.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are often guided by computational methods and high-throughput screening techniques. These approaches allow researchers to rapidly assess the potential biological activity of novel molecules before proceeding to more labor-intensive experimental validation. The structural features of 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid make it a suitable candidate for virtual screening against databases of known protein targets, which can help identify its potential therapeutic applications.

One of the most compelling aspects of this compound is its versatility in chemical modification. The carboxylic acid group can be esterified or amidated to improve pharmacokinetic properties, while the amino group can be used to form urea or hydrazide derivatives known to enhance binding interactions with biological targets. Furthermore, the phenyl ring can be further functionalized through halogenation or alkylation to explore new chemical space and optimize activity profiles.

The synthesis of 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid (CAS No. 82424-87-1) typically involves multi-step organic reactions that build upon established synthetic protocols for thiazole derivatives. Key steps often include cyclization reactions to form the thiazole core, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodology have enabled more efficient and scalable production of these compounds, making them more accessible for preclinical development.

From a biological perspective, the potential activities of 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid are still being explored. Initial studies suggest that it may exhibit properties relevant to inflammation and pain management due to its structural similarity to known bioactive molecules. Additionally, its interaction with enzymes such as cytochrome P450 may provide insights into its metabolic fate and potential drug-drug interactions.

The integration of cutting-edge technologies such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has greatly enhanced the ability to characterize these complex molecules accurately. These techniques allow researchers to confirm molecular structure and identify impurities or degradation products, ensuring that the compound meets stringent quality standards before being used in biological assays.

In conclusion,4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid (CAS No. 82424-87-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and substitution patterns makes it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications for thiazole derivatives,this molecule will likely play an important role in future drug discovery efforts.